methyl 3-(N-(2-((3,4-dimethylphenyl)amino)-2-oxoethyl)-N-methylsulfamoyl)benzo[b]thiophene-2-carboxylate

• IUPAC Name: methyl 3-[[2-(3,4-dimethylanilino)-2-oxoethyl]-methylsulfamoyl]-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C21H22N2O5S2/c1-13-9-10-15(11-14(13)2)22-18(24)12-23(3)30(26,27)20-16-7-5-6-8-17(16)29-19(20)21(25)28-4/h5-11H,12H2,1-4H3,(H,22,24)
• InChI Key: LKWSERPCEAVJIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN(C)S(=O)(=O)C2=C(SC3=CC=CC=C32)C(=O)OC)C
• Molecular Formula: C21H22N2O5S2
• Molecular Weight: 446.5 g/mol

Description

Methyl 3-(N-(2-((3,4-dimethylphenyl)amino)-2-oxoethyl)-N-methylsulfamoyl)benzo[b]thiophene-2-carboxylate is a useful research compound. Its molecular formula is C21H22N2O5S2 and its molecular weight is 446.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : Research has developed one-pot synthesis techniques for tetrasubstituted thiophenes, highlighting the efficiency of [3 + 2] annulation strategies for constructing complex thiophene derivatives with potential applications in materials science and pharmaceuticals (Sahu et al., 2015).

• Chemical Transformations : Studies on methyl 3-hydroxythiophene-2-carboxylate reveal new routes to mono- and di-alkyl ethers, demonstrating the versatility of thiophene derivatives in synthesizing compounds with varied functional groups (Corral & Lissavetzky, 1984).

• Heterocyclic Derivatives : Research into heterocyclic ketenethioacetal derivatives emphasizes the potential of thiophene-based compounds in generating a wide range of heterocyclic structures with applications in drug development and materials science (Tominaga et al., 1975).

• Crystal Structure Analysis : Investigations into the crystal structure of methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate offer insights into the molecular configurations and interactions critical for the design of molecular materials and pharmaceutical compounds (Vasu et al., 2004).

Environmental and Biodegradation Studies

• Biodegradation of Thiophene Derivatives : Studies on the biotransformation of dimethylbenzothiophenes by Pseudomonas strains provide valuable information on the microbial degradation of thiophene-containing compounds, relevant for environmental remediation and understanding the fate of such compounds in nature (Kropp et al., 1996).

Catalysis and Material Science

• Catalytic Applications : Research on metal-organic frameworks (MOFs) with thiophene-based ligands demonstrates their potential in catalysis, highlighting the role of thiophene derivatives in the development of new catalytic materials (Dhakshinamoorthy et al., 2010).